1,7-dimethyl-8-phenethyl-3-(2-(piperidin-1-yl)ethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 4,7-dimethyl-6-(2-phenylethyl)-2-(2-piperidin-1-ylethyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C24H30N6O2/c1-18-17-30-20-21(25-23(30)28(18)14-11-19-9-5-3-6-10-19)26(2)24(32)29(22(20)31)16-15-27-12-7-4-8-13-27/h3,5-6,9-10,17H,4,7-8,11-16H2,1-2H3
• InChI Key: QTYBRPUTQMMOTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C3=C(N=C2N1CCC4=CC=CC=C4)N(C(=O)N(C3=O)CCN5CCCCC5)C
• Molecular Formula: C24H30N6O2
• Molecular Weight: 434.5 g/mol
• CAS No.: 896818-37-4

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. There have been many reviews concerning specific methods of piperidine synthesis.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidines are involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical and Chemical Properties Analysis

The physical and chemical properties of piperidine derivatives can vary widely depending on their specific structure.

Scientific Research Applications

Synthesis and Pharmacological Evaluation

A study by Zagórska et al. (2009) synthesized various derivatives of imidazo[2,1-f]purine-2,4-dione and evaluated their pharmacological properties. Among these, certain compounds demonstrated potential anxiolytic and antidepressant activity in animal models, comparable to effects seen with standard drugs like Diazepam and Imipramine. This suggests potential applications in developing new treatments for anxiety and depression (Zagórska et al., 2009).

Mesoionic Purinone Analogs

In a study by Coburn and Taylor (1982), mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, were synthesized and found to have interesting properties like undergoing hydrolytic ring-opening reactions. These findings contribute to the understanding of purinone chemistry and its potential applications (Coburn & Taylor, 1982).

Structure-Activity Relationships and Molecular Studies

A 2015 study by Zagórska et al. synthesized and tested a novel series of arylpiperazinylalkyl purine-2,4-diones for their affinity for serotoninergic and dopaminergic receptors. Some derivatives showed potential as anxiolytic and antidepressant agents, indicating their utility in psychiatric drug development (Zagórska et al., 2015).

Antiasthmatic Potential

In research by Bhatia et al. (2016), 1,3-dimethyl-7-[2-(piperazin-1-yl)acetyl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione derivatives were synthesized and screened for vasodilator activity. These compounds showed significant potential as antiasthmatic agents, with certain derivatives exhibiting remarkable activity compared to standard drugs (Bhatia et al., 2016).

Antimycobacterial Activity

Lv et al. (2017) designed and synthesized novel imidazo[1,2-a]pyridine-3-carboxamides with different linkers, including piperazin-1-yl ethyl. Some compounds showed considerable activity against drug-sensitive/resistant Mycobacterium tuberculosis strains, indicating potential applications in treating tuberculosis (Lv et al., 2017).

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in the pharmaceutical industry and are often used in drug design .

Mode of Action

Piperidine derivatives are known to interact with various biological targets, leading to a range of pharmacological effects

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include temperature, pH, presence of other molecules, and more.

Safety and Hazards

The safety and hazards associated with piperidine derivatives can vary widely depending on their specific structure.

Future Directions

Piperidine derivatives continue to be a rich area of research, with new synthetic methods and applications being discovered.